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Introduction

HC-067047 is a potent and selective antagonist of the Transient Receptor Potential Vanilloid 4
(TRPVA4) cation channel.[1][2][3] TRPV4 is highly expressed in the urothelial cells of the
bladder and is implicated in sensing bladder filling and stretch.[1][3][4] Dysregulation of TRPV4
activity is associated with bladder dysfunction, including conditions like cystitis and overactive
bladder, which are often characterized by reduced bladder capacity and increased voiding
frequency.[1][4][5] HC-067047 has been demonstrated to effectively alleviate these symptoms
in rodent models by blocking TRPV4 channels, making it a valuable tool for studying bladder
physiology and for the preclinical development of novel therapies for lower urinary tract
disorders.[1][6][7]

Mechanism of Action

HC-067047 acts as a selective antagonist of the TRPV4 ion channel, with IC50 values of 48
nM, 133 nM, and 17 nM for human, rat, and mouse TRPV4, respectively.[2] In the bladder,
TRPV4 channels in the urothelium are thought to be activated by mechanical stretch during
filling, leading to an influx of calcium ions. This calcium influx triggers the release of ATP, which
in turn activates afferent nerves, signaling bladder fullness to the central nervous system and
initiating the micturition reflex.[4][8] In pathological conditions such as cystitis, the bladder can
become hypersensitive, leading to an overactive bladder. By blocking TRPV4, HC-067047
inhibits this signaling cascade, thereby increasing bladder capacity, reducing the frequency of
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urination, and alleviating symptoms of bladder overactivity.[1][9] The in vivo effects of HC-
067047 are specific to its action on TRPV4, as it does not affect bladder function in TRPV4
knockout (Trpv4-/-) mice.[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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